Cas no 2138568-88-2 (1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine)

• Product Name: 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine
• CAS No: 2138568-88-2
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 6193449
• PubChem ID: 165496689
• Update Time: 2025-07-22

1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine
• 2138568-88-2
• EN300-1155238
• 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine

• Inchi： 1S/C8H16ClNO3S/c1-2-13-6-8-3-4-10(5-8)14(11,12)7-9/h8H,2-7H2,1H3
• InChI Key： RWDBRVDVNYCQBX-UHFFFAOYSA-N
• SMILES： ClCS(N1CCC(COCC)C1)(=O)=O

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Additional information on 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine

Introduction to 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine (CAS No. 2138568-88-2) and Its Applications in Modern Chemical Biology

1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine, identified by the CAS number 2138568-88-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in pharmaceutical intermediates and bioactive molecules. The presence of both a chloromethanesulfonyl group and an ethoxymethyl substituent in its molecular framework endows it with distinct chemical functionalities, making it a valuable tool in synthetic chemistry and drug discovery.

The chloromethanesulfonyl moiety is particularly noteworthy as it serves as a potent electrophile, facilitating various nucleophilic substitution reactions that are essential in constructing complex molecular architectures. This feature has been exploited in the synthesis of heterocyclic compounds, which are prevalent in biologically active molecules. On the other hand, the ethoxymethyl group introduces a hydroxylated alkyl chain, which can influence solubility and metabolic stability, making it a crucial consideration in medicinal chemistry.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has been leveraged in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. For instance, derivatives of this compound have been investigated for their potential to modulate tyrosine kinase activity, a key mechanism in cancer cell proliferation. Preliminary studies suggest that modifications to the pyrrolidine core can significantly alter binding affinity and selectivity, offering promising avenues for developing next-generation anticancer drugs.

The 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine structure also finds utility in peptidomimetics, where its scaffold can mimic peptide sequences while offering improved pharmacokinetic properties. This approach is particularly relevant in the quest to develop protease inhibitors, which are vital in treating viral infections and inflammatory diseases. The compound’s reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor molecular properties such as bioavailability and target specificity.

Advances in computational chemistry have further enhanced the understanding of this compound’s behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These simulations have been instrumental in predicting binding modes and optimizing lead compounds for clinical trials. The integration of machine learning algorithms has also enabled high-throughput screening of analogs, accelerating the discovery process.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries containing 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine derivatives for screening purposes. Its versatility as a building block has made it a staple in medicinal chemistry pipelines, particularly for programs targeting central nervous system disorders and metabolic diseases. The compound’s ability to undergo regioselective transformations has opened up new synthetic pathways that were previously inaccessible, broadening its applicability across multiple therapeutic areas.

Environmental considerations have also played a role in the optimization of this compound’s synthesis. Green chemistry principles have guided efforts to develop more sustainable methodologies, reducing waste and minimizing hazardous byproducts. Catalytic processes have been employed to enhance efficiency, aligning with global efforts to promote sustainable pharmaceutical manufacturing. These innovations not only improve cost-effectiveness but also contribute to environmental stewardship.

Future research directions for 1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine include exploring its potential in nanomedicine and drug delivery systems. Its structural features make it an attractive candidate for conjugation with nanoparticles or polymers designed to enhance drug delivery efficiency. Additionally, its role as an intermediate in synthesizing bioconjugates has implications for targeted therapies, where specificity is paramount.

In conclusion,1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine (CAS No. 2138568-88-2) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural attributes and reactivity have positioned it as a pivotal compound in drug discovery efforts aimed at addressing some of the most pressing health challenges today. As scientific understanding evolves and new technologies emerge,1-Chloromethanesulfonyl-3-(ethoxymethyl)pyrrolidine will undoubtedly continue to play a crucial role in shaping the future of medicine.